Cas no 1798413-02-1 (N-tert-butyl-4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxamide)

N-tert-butyl-4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxamide structure
1798413-02-1 structure
Product name:N-tert-butyl-4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxamide
CAS No:1798413-02-1
MF:C21H31N3O2S
MW:389.554744005203
CID:6343724
PubChem ID:71806769

N-tert-butyl-4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-tert-butyl-4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxamide
    • AKOS024559798
    • 1798413-02-1
    • (E)-N-(tert-butyl)-4-((3-(4-(methylthio)phenyl)acrylamido)methyl)piperidine-1-carboxamide
    • N-tert-butyl-4-{[(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enamido]methyl}piperidine-1-carboxamide
    • F6436-2487
    • N-tert-butyl-4-[[[(E)-3-(4-methylsulfanylphenyl)prop-2-enoyl]amino]methyl]piperidine-1-carboxamide
    • Inchi: 1S/C21H31N3O2S/c1-21(2,3)23-20(26)24-13-11-17(12-14-24)15-22-19(25)10-7-16-5-8-18(27-4)9-6-16/h5-10,17H,11-15H2,1-4H3,(H,22,25)(H,23,26)/b10-7+
    • InChI Key: BOTADRODKOIYMU-JXMROGBWSA-N
    • SMILES: S(C)C1C=CC(=CC=1)/C=C/C(NCC1CCN(C(NC(C)(C)C)=O)CC1)=O

Computed Properties

  • Exact Mass: 389.21369841g/mol
  • Monoisotopic Mass: 389.21369841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 86.7Ų

N-tert-butyl-4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6436-2487-2μmol
N-tert-butyl-4-{[(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enamido]methyl}piperidine-1-carboxamide
1798413-02-1
2μmol
$57.0 2023-09-09
Life Chemicals
F6436-2487-30mg
N-tert-butyl-4-{[(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enamido]methyl}piperidine-1-carboxamide
1798413-02-1
30mg
$119.0 2023-09-09
Life Chemicals
F6436-2487-5μmol
N-tert-butyl-4-{[(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enamido]methyl}piperidine-1-carboxamide
1798413-02-1
5μmol
$63.0 2023-09-09
Life Chemicals
F6436-2487-75mg
N-tert-butyl-4-{[(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enamido]methyl}piperidine-1-carboxamide
1798413-02-1
75mg
$208.0 2023-09-09
Life Chemicals
F6436-2487-1mg
N-tert-butyl-4-{[(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enamido]methyl}piperidine-1-carboxamide
1798413-02-1
1mg
$54.0 2023-09-09
Life Chemicals
F6436-2487-10mg
N-tert-butyl-4-{[(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enamido]methyl}piperidine-1-carboxamide
1798413-02-1
10mg
$79.0 2023-09-09
Life Chemicals
F6436-2487-20μmol
N-tert-butyl-4-{[(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enamido]methyl}piperidine-1-carboxamide
1798413-02-1
20μmol
$79.0 2023-09-09
Life Chemicals
F6436-2487-15mg
N-tert-butyl-4-{[(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enamido]methyl}piperidine-1-carboxamide
1798413-02-1
15mg
$89.0 2023-09-09
Life Chemicals
F6436-2487-10μmol
N-tert-butyl-4-{[(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enamido]methyl}piperidine-1-carboxamide
1798413-02-1
10μmol
$69.0 2023-09-09
Life Chemicals
F6436-2487-20mg
N-tert-butyl-4-{[(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enamido]methyl}piperidine-1-carboxamide
1798413-02-1
20mg
$99.0 2023-09-09

N-tert-butyl-4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxamide Related Literature

Additional information on N-tert-butyl-4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxamide

Introduction to N-tert-butyl-4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxamide (CAS No. 1798413-02-1)

N-tert-butyl-4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1798413-02-1, belongs to a class of molecules that exhibit promising properties for further exploration in drug development. The intricate molecular architecture of this compound, featuring a piperidine core and various functional groups, makes it a subject of interest for synthetic chemists and medicinal chemists alike.

The N-tert-butyl moiety in the molecular structure contributes to the compound's stability and solubility characteristics, which are critical factors in pharmaceutical formulations. This group also influences the compound's interaction with biological targets, potentially enhancing its binding affinity or selectivity. The presence of a 4-(methylsulfanyl)phenylprop-2-enamidomethyl substituent adds another layer of complexity, introducing polar interactions and possibly contributing to the compound's pharmacokinetic profile. These features make the compound a versatile candidate for various therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding sites on target proteins and assess the compound's interaction dynamics. This approach has been particularly useful in understanding how modifications to the N-tert-butyl group and the 4-(methylsulfanyl)phenylprop-2-enamidomethyl moiety can optimize the compound's pharmacological properties.

In vitro studies have begun to unravel the pharmacological potential of N-tert-butyl-4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxamide. Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating conditions such as inflammation, pain, and neurological disorders. The (2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl group, in particular, has shown promise in modulating pathways associated with these conditions. Further research is needed to fully elucidate its mechanism of action and therapeutic efficacy.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis process involves careful selection of reagents and catalysts to ensure high yield and purity. Researchers have employed advanced techniques such as transition metal catalysis and asymmetric synthesis to achieve the desired molecular configuration. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of structural variations, enabling the exploration of a broader range of biological activities.

One of the most exciting aspects of this compound is its potential for developing novel therapeutic agents. The combination of structural features from different pharmacophores allows for the creation of molecules with unique properties that may not be achievable with simpler compounds. This approach aligns with the growing trend in drug discovery towards designing molecules with multiple targets or enhanced binding affinity. The CAS number 1798413-02-1 serves as a unique identifier for this compound, facilitating its study and commercialization.

As research continues, it is anticipated that N-tert-butyl-4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxamide will find applications in various therapeutic areas. Its structural complexity and promising biological activities make it a valuable asset in the pharmaceutical industry's quest for innovative treatments. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in translating this compound's potential into tangible benefits for patients worldwide.

The development of new drugs is often a lengthy and resource-intensive process, but compounds like N-tert-butyl-4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxamide offer hope for more efficient pathways to discovery. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers can accelerate the identification and optimization of promising candidates. The N-tert-butyl group and other functional elements within this molecule provide valuable starting points for further chemical modifications, ensuring that its full potential can be realized.

In conclusion, N-tert-butyl-4-{(2E)-3-4-(methylsulfanyl)phenylprop-2-enamidomethyl}piperidine-1-carboxamide (CAS No. 1798413-02-1) is a fascinating molecule with significant pharmaceutical potential. Its complex structure and unique functional groups make it an attractive candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.

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